Cas no 497825-08-8 (4-Isoxazolecarboxamide, N-(2-aminophenyl)-3,5-dimethyl-)

• Product Name: 4-Isoxazolecarboxamide, N-(2-aminophenyl)-3,5-dimethyl-
• CAS No: 497825-08-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 1531657
• Update Time: 2024-08-23

4-Isoxazolecarboxamide, N-(2-aminophenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, N-(2-aminophenyl)-3,5-dimethyl-

• Inchi： 1S/C12H13N3O2/c1-7-11(8(2)17-15-7)12(16)14-10-6-4-3-5-9(10)13/h3-6H,13H2,1-2H3,(H,14,16)
• InChI Key： CEJKUPOTUVWTJG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CC=CC=C2N)=O)C(C)=N1

Computed Properties

• Exact Mass: 231.10089

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±42.0 °C(Predicted)
• PSA: 81.15
• pka: 11.83±0.70(Predicted)